Cas no 10428-90-7 (Spiro[5.5]Undecane-3,9-Dicarboxylic Acid)

• Product Name: Spiro[5.5]Undecane-3,9-Dicarboxylic Acid
• CAS No: 10428-90-7
• MF: C₁₃H₂₀O₄
• MW: 240.295504570007
• CID: 4559729
• PubChem ID: 18690334
• Update Time: 2025-10-31

Spiro[5.5]Undecane-3,9-Dicarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Spiro[5.5]Undecane-3,9-Dicarboxylic Acid
• Spiro[5.5]Undecane-3,9-Dicarboxylic Acid(WX100127)
• 161513-32-2
• AS-84194
• 10428-90-7
• Spiro[5.5]undecane-3,9-dicarboxylic acid, (S)-
• Spiro[5.5]undecane-3,9-dicarboxylicacid,(S)-
• DB-110077
• W13894
• SCHEMBL8004566

• Inchi： 1S/C13H20O4/c14-11(15)9-1-5-13(6-2-9)7-3-10(4-8-13)12(16)17/h9-10H,1-8H2,(H,14,15)(H,16,17)
• InChI Key： FRUMYGCUBVVMEU-UHFFFAOYSA-N
• SMILES： C1C2(CCC(C(O)=O)CC2)CCC(C(O)=O)C1

Computed Properties

• Exact Mass: 240.13615911g/mol
• Monoisotopic Mass: 240.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Spiro[5.5]Undecane-3,9-Dicarboxylic Acid

Recent Advances in Spiro[5.5]Undecane-3,9-Dicarboxylic Acid (CAS: 10428-90-7) Research: A Comprehensive Review

Spiro[5.5]Undecane-3,9-Dicarboxylic Acid (CAS: 10428-90-7) is a spirocyclic dicarboxylic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a versatile scaffold in drug design, particularly in the development of novel anti-inflammatory, anticancer, and antimicrobial agents. This research briefing aims to synthesize the latest findings on this compound, highlighting its synthetic pathways, biological activities, and potential clinical applications.

One of the most notable advancements in the study of Spiro[5.5]Undecane-3,9-Dicarboxylic Acid is its application in the design of small-molecule inhibitors targeting key enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), with selectivity over COX-1, suggesting its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The study utilized molecular docking and kinetic assays to elucidate the binding interactions, revealing a unique binding mode attributed to the spirocyclic core.

In the realm of oncology, Spiro[5.5]Undecane-3,9-Dicarboxylic Acid has been investigated for its ability to modulate tumor microenvironment and inhibit angiogenesis. A recent preclinical study highlighted its efficacy in reducing tumor growth in murine models of breast cancer, with mechanistic studies pointing to its role in downregulating vascular endothelial growth factor (VEGF) expression. These findings, published in Cancer Research, underscore the compound's potential as a lead candidate for anticancer drug development.

From a synthetic chemistry perspective, researchers have made strides in optimizing the production of Spiro[5.5]Undecane-3,9-Dicarboxylic Acid. A 2024 report in Organic Letters detailed a novel catalytic asymmetric synthesis method that significantly improves yield and enantiomeric purity, addressing previous challenges in large-scale production. This methodological advancement is expected to facilitate further pharmacological studies and clinical translation.

Despite these promising developments, challenges remain in the clinical translation of Spiro[5.5]Undecane-3,9-Dicarboxylic Acid-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects require further investigation. Ongoing research is focusing on structural modifications to enhance pharmacokinetic properties while maintaining therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are crucial to advancing this compound from bench to bedside.

In conclusion, Spiro[5.5]Undecane-3,9-Dicarboxylic Acid (CAS: 10428-90-7) represents a promising scaffold in medicinal chemistry with diverse therapeutic applications. Recent studies have expanded our understanding of its biological activities and synthetic accessibility, paving the way for future drug development. Continued research efforts should focus on addressing translational challenges and exploring its full therapeutic potential across various disease indications.